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Compound of Interest

Compound Name: 2-Methoxyethanol

Cat. No.: B045455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 2-
Methoxyethanol (2-ME), also known as ethylene glycol monomethyl ether (EGME) or Methyl
Cellosolve. The information is intended for professionals in research, scientific, and drug
development fields, with a focus on data presentation, experimental protocols, and pathway
visualizations.

Physicochemical and Toxicological Properties

2-Methoxyethanol is a colorless, flammable liquid with a mild, ether-like odor.[1] Itis a
versatile solvent used in the production of varnishes, dyes, and resins, and also serves as an
additive in jet fuel de-icing solutions.[1][2]

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-Methoxyethanol.
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Property Value Reference
CAS Number 109-86-4 [3]
Molecular Formula C3HsO2 [4]
Molecular Weight 76.09 g/mol [4]
Boiling Point 124-125 °C [3]
Melting Point -85 °C [3]
Density 0.965 g/cm3 at 25 °C [3]

Vapor Pressure

6 mmHg (20 °C)

[3]

Flash Point 38 °C (100.4 °F) [5]
Solubility in Water Miscible [3]
Refractive Index (n20/D) 1.402 [6]

Acute Toxicity Data

2-Methoxyethanol exhibits moderate acute toxicity. The following table summarizes key acute

toxicity values.

Endpoint Value Species Route Reference
LD50 2370 mg/kg Rat Oral [7]
LD50 1280 mg/kg Rabbit Dermal [7]
LC50 1478 ppm (7 h) Rat Inhalation [7]

Metabolic Pathway and Mechanism of Toxicity

The toxicity of 2-Methoxyethanol is primarily attributed to its metabolite, methoxyacetic acid

(MAA).[3] 2-ME is first metabolized by alcohol dehydrogenase to 2-methoxyacetaldehyde,

which is then rapidly oxidized to MAA.[3] MAA is the key toxicant responsible for the observed

reproductive and developmental effects.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b045455?utm_src=pdf-body-img
https://www.benchchem.com/product/b045455?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-421-reproduction-developmental-toxicity-screening-test_9789264264380-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg443-508.pdf
https://www.keikaventures.com/analyticalmethod.php?m=1054
https://www.oecd.org/en/publications/test-no-443-extended-one-generation-reproductive-toxicity-study_9789264185371-en.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568268/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl414.pdf
https://www.researchgate.net/figure/Metabolic-pathway-to-methoxyacetate-of-2-methoxyethanol-di-2-methoxyethyl-phthalate_fig2_282430698
https://www.benchchem.com/product/b045455#2-methoxyethanol-cas-109-86-4-properties
https://www.benchchem.com/product/b045455#2-methoxyethanol-cas-109-86-4-properties
https://www.benchchem.com/product/b045455#2-methoxyethanol-cas-109-86-4-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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